N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(4-(4-fluorophenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[5-[4-(4-fluorophenyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H22FN5O3S2/c23-15-1-4-17(5-2-15)27-7-9-28(10-8-27)21-25-26-22(33-21)32-14-20(29)24-16-3-6-18-19(13-16)31-12-11-30-18/h1-6,13H,7-12,14H2,(H,24,29)
• InChI Key: LIHYNRMKEQSUCB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C3=NN=C(S3)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H22FN5O3S2
• Molecular Weight: 487.6 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((5-(4-(4-fluorophenyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22FN5O3S2 and its molecular weight is 487.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis Approaches : Novel compounds containing 1,3,4-thiadiazole amide and piperazine structures have been synthesized from aminothiourea and carbon disulfide, aiming to explore their biological activities. These compounds demonstrate promising inhibitory effects on certain bacteria and potential antiviral activity against specific viruses, highlighting their potential for further development in antimicrobial and antiviral therapies (Xia, 2015).

Antimicrobial and Antifungal Properties : Research into substituted 2-aminobenzothiazoles derivatives has shown antimicrobial activity against resistant bacteria, including Methicillin-resistant Staphylococcus aureus (MRSA), indicating their potential as novel antimicrobial agents (Anuse et al., 2019). Additionally, compounds with 1,3,4-thiadiazole structures have been evaluated for their antimicrobial and other biological activities, suggesting a broad spectrum of potential applications in treating infections (Başoğlu et al., 2013).

Anti-Cancer Activity : Certain fluoro-substituted compounds, including those related to benzopyran structures, have shown anti-cancer activity against lung cancer cell lines, presenting a promising avenue for the development of new cancer therapeutics (Hammam et al., 2005).